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Compound of Interest

Compound Name: Propyl cyanoacetate

Cat. No.: B077304

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
propyl cyanoacetate, a versatile reagent in organic synthesis. This document is intended to
serve as a valuable resource for professionals in research and development, offering precise
data and methodologies to support laboratory work and process development.

Core Physical Properties

Propyl cyanoacetate is a colorless to slightly yellow liquid with a characteristic fruity odor. It is
primarily utilized as an intermediate in the synthesis of a wide range of organic compounds,
including pharmaceuticals and other fine chemicals.[1] Accurate knowledge of its physical
properties is crucial for safe handling, process design, and reaction optimization.

Data Summary

The following table summarizes the key physical properties of propyl cyanoacetate.
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Property Value Units

Boiling Point 216 °C

Density 1.03 g/cm3
Molecular Formula CeHoNO2

Molecular Weight 127.14 g/mol
Refractive Index 1.42

Flash Point 108 °C

Vapor Pressure 0.243 mmHg at 25°C

Experimental Protocols

While specific experimental determinations for propyl cyanoacetate are not extensively
detailed in publicly available literature, the following are standard and widely accepted
methodologies for determining the boiling point and density of liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Several methods can be employed for its determination.

1. Distillation Method: This is a common and effective method, particularly when purification of
the liquid is also desired.[2]

o Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling
flask, a condenser, a receiving flask, and a thermometer.

e Procedure:

o The liquid sample (propyl cyanoacetate) is placed in the distilling flask along with boiling
chips to ensure smooth boiling.

o The apparatus is heated, and the temperature is monitored.
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o The boiling point is recorded as the temperature at which the vapor and liquid are in
equilibrium, and a steady stream of distillate is collected in the receiving flask.[2]

2. Thiele Tube Method: This microscale method is suitable for small sample volumes.

o Apparatus: A Thiele tube, a thermometer, a capillary tube sealed at one end, and a means of
heating are required.[3][4]

e Procedure:

[¢]

A small amount of the liquid is placed in a small test tube, and the sealed capillary tube is
inverted into it.

o The test tube is attached to the thermometer and placed in the Thiele tube containing a
high-boiling point oil.

o The Thiele tube is heated, and as the temperature rises, a stream of bubbles will emerge
from the capillary tube.

o The heat is removed, and the temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point.[3][4]

Density Determination

Density is a fundamental physical property that can be determined using several techniques.
1. Pycnometer Method: A pycnometer is a flask with a specific, accurately known volume.
» Procedure:

o The empty pycnometer is weighed.

o ltis then filled with the liquid sample (propyl cyanoacetate) and weighed again.

o The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.
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2. Vibrating Tube Densimeter: This instrument provides rapid and highly accurate density
measurements.

e Principle: The instrument measures the change in the resonant frequency of a U-shaped
tube when it is filled with the sample liquid. This frequency change is directly related to the
density of the liquid.

e Procedure:
o The instrument is calibrated with a substance of known density.
o The sample is introduced into the measurement cell.
o The instrument automatically calculates and displays the density.

Logical Workflow

The following diagram illustrates a general workflow for the characterization of a liquid organic
compound like propyl cyanoacetate.
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General Workflow for Liquid Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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